Cas no 13389-61-2 (Pyridine, 2-(5-phenyl-1,2,4-oxadiazol-3-yl)-)
13389-61-2 structure
Product Name:Pyridine, 2-(5-phenyl-1,2,4-oxadiazol-3-yl)-
CAS No:13389-61-2
MF:C13H9N3O
MW:223.230062246323
CID:1242792
PubChem ID:763880
Update Time:2025-04-20
Pyridine, 2-(5-phenyl-1,2,4-oxadiazol-3-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine, 2-(5-phenyl-1,2,4-oxadiazol-3-yl)-
- 5-phenyl-3-(2-pyridyl)-1,2,4-oxadiazole
- SMR000116353
- cid_763880
- CS-0337767
- 8K-368S
- SCHEMBL5959953
- 2-(5-Phenyl-[1,2,4]oxadiazol-3-yl)-pyridine
- 5-phenyl-3-pyridin-2-yl-1,2,4-oxadiazole
- 2-(5-phenyl-1,2,4-oxadiazol-3-yl)pyridine
- 13389-61-2
- 5-Phenyl-3-(pyridin-2-yl)-1,2,4-oxadiazole
- AKOS000618837
- STK064282
- CBMicro_048850
- 5-phenyl-3-(2-pyridinyl)-1,2,4-oxadiazole
- CHEMBL1527400
- MLS000525879
- BIM-0048786.P001
- BDBM48220
- HMS2475D20
-
- Inchi: 1S/C13H9N3O/c1-2-6-10(7-3-1)13-15-12(16-17-13)11-8-4-5-9-14-11/h1-9H
- InChI Key: VMDCHMHYENMYCK-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=CC=2)=NC(C2C=CC=CN=2)=N1
Computed Properties
- Exact Mass: 223.07467
- Monoisotopic Mass: 223.074561919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- PSA: 51.81
Pyridine, 2-(5-phenyl-1,2,4-oxadiazol-3-yl)- Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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